1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-3-(3-chlorophenyl)urea

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-3-(3-chlorophenyl)urea
• InChI: InChI=1S/C26H26ClFN4O3/c27-19-4-3-5-20(15-19)30-26(33)29-16-23(18-8-9-24-25(14-18)35-17-34-24)32-12-10-31(11-13-32)22-7-2-1-6-21(22)28/h1-9,14-15,23H,10-13,16-17H2,(H2,29,30,33)
• InChI Key: KHNGJKPJIOZIDO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(CNC(=O)NC3=CC(=CC=C3)Cl)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C26H26ClFN4O3
• Molecular Weight: 497.0 g/mol

Description

1-(2-(Benzo[d][1,3]dioxol-5-yl)-2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-3-(3-chlorophenyl)urea is a useful research compound. Its molecular formula is C26H26ClFN4O3 and its molecular weight is 496.97. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research has explored the synthesis of related compounds and their evaluation for antimicrobial activities. For instance, Patel and Shaikh (2011) prepared compounds through a series of reactions starting from 2-[(2,6-dichloro phenyl)amino]phenyl acetic acid, which were then evaluated for antimicrobial activity, showing good activity for certain derivatives compared to standard drugs (Patel & Shaikh, 2011).

Novel Urea and Thiourea Derivatives

The synthesis of novel urea and thiourea derivatives has been a focus for evaluating biological activities. Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives and evaluated them for antimicrobial activities, finding some compounds to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).

Activity Against Trypanosoma Brucei

Patrick et al. (2016) synthesized analogues of 2-(2-Benzamido)ethyl-4-phenylthiazole, which were tested against Trypanosoma brucei, the pathogen causing human African trypanosomiasis. Several derivatives showed more potency than the parent compound, although none cured mice infected with the parasite (Patrick et al., 2016).

Solvent-polarity Reconfigurable Fluorescent Logic Gates

Gauci and Magri (2022) designed and synthesized compounds incorporating a 4-amino-N-aryl-1,8-naphthalimide fluorophore and a piperazine receptor as fluorescent logic gates. These compounds exhibit polarity-reconfigurable logic that could be useful for probing cellular membranes and protein interfaces (Gauci & Magri, 2022).

Corrosion Inhibition Performance

Mistry et al. (2011) evaluated the inhibition effect of 1,3,5-triazinyl urea derivatives on mild steel corrosion, finding that these compounds acted as efficient corrosion inhibitors by forming a protective layer on the steel surface (Mistry et al., 2011).